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Compound of Interest

Compound Name: 4-Methoxy-3-methylcinnoline

Cat. No.: B15492013 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Methoxy-3-methylcinnoline could not be

located. The following guidance is based on general laboratory safety practices and information

from SDSs of structurally similar compounds. Researchers, scientists, and drug development

professionals should always consult with their institution's Environmental Health and Safety

(EHS) department for specific disposal protocols and to ensure compliance with all local, state,

and federal regulations. The chemical, physical, and toxicological properties of 4-Methoxy-3-
methylcinnoline may not have been thoroughly investigated.

Immediate Safety and Handling Precautions
Before handling 4-Methoxy-3-methylcinnoline, it is crucial to work in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure.[1] Standard personal

protective equipment (PPE), including chemical-resistant gloves (such as nitrile), safety

goggles, and a lab coat, must be worn to prevent skin and eye contact.[1][2] Avoid the

formation of dust and aerosols.[1] In case of accidental contact, flush the affected skin or eyes

with copious amounts of water for at least 15 minutes and seek immediate medical attention.[2]

Spill Management
In the event of a spill, evacuate the immediate area. For small spills, carefully absorb the

material with an inert absorbent, such as vermiculite or sand.[3] The collected material should

then be placed in a suitable, sealed container for disposal.[1] Do not allow the chemical to

enter drains or waterways, as it may be harmful to aquatic life.[1]
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Proper Disposal Pathway
As a precautionary measure, 4-Methoxy-3-methylcinnoline should be treated as hazardous

waste. The primary recommended disposal method is to place it in a designated, properly

labeled, and sealed container for chemical waste. This container should then be transferred to

an approved hazardous waste disposal facility.[4] Incineration or other thermal destruction

methods by a licensed professional are often the preferred methods for such chemical

compounds. Do not mix with other waste streams unless explicitly instructed to do so by your

institution's EHS guidelines.

Quantitative Data Summary
The following table summarizes general hazard classifications and exposure limits that are

often associated with similar aromatic nitrogen-containing heterocyclic compounds. These are

provided as a general reference and may not be specific to 4-Methoxy-3-methylcinnoline.

Parameter Value Reference Compounds

GHS Hazard Class
Acute Toxicity, Oral (Category

4)

Similar Aromatic Amines &

Heterocycles[4]

Skin Irritation / Sensitization Possible

Eye Irritation Possible

Aquatic Toxicity
Potential for long-lasting

harmful effects[1]

Occupational Exposure Limits Not Established N/A
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Disposal workflow for 4-Methoxy-3-methylcinnoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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